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Compound of Interest

Compound Name: Dicyclohexylphosphine oxide

Cat. No.: B084996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for dicyclohexylphosphine oxide (CAS No. 14717-29-4). The information presented is

compiled from various chemical supplier safety data sheets and public chemical databases to

ensure a comprehensive understanding of the potential hazards and the necessary precautions

for its safe use in a laboratory setting.

Chemical Identification and Physical Properties
Dicyclohexylphosphine oxide is a secondary phosphine oxide that is a solid at room

temperature. It is important to distinguish it from its non-oxidized precursor,

dicyclohexylphosphine, which is a pyrophoric liquid and presents a significantly higher

immediate fire hazard.

Table 1: Physical and Chemical Properties of Dicyclohexylphosphine Oxide
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Property Value Source

CAS Number 14717-29-4 [1][2][3]

Molecular Formula C₁₂H₂₃OP [1][2][3]

Molecular Weight 214.28 g/mol [2][3]

Appearance White to off-white solid/crystal [4]

Melting Point 71-75 °C [2][4][5]

Boiling Point 324 °C (at 760 mmHg) [4][5]

Flash Point 150 °C [5]

Solubility Soluble in Benzene, Hexane [4]

Hazard Identification and Classification
Dicyclohexylphosphine oxide is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. The available data indicates that it

is toxic if swallowed and can cause significant irritation to the skin, eyes, and respiratory

system.

Table 2: GHS Hazard Classification for Dicyclohexylphosphine Oxide
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Acute Toxicity, Oral

(Category 3)

H301: Toxic if

swallowed
☠️ Danger

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
❕ Warning

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
❕ Warning

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation
❕ Warning

Source: Compiled from supplier safety information.[1]

Handling Precautions and Personal Protective
Equipment (PPE)
Given the toxic and irritant nature of dicyclohexylphosphine oxide, stringent safety protocols

must be followed during its handling and use.

Engineering Controls
Ventilation: Handle dicyclohexylphosphine oxide in a well-ventilated area. A certified

chemical fume hood is required for all procedures that may generate dust or aerosols.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.
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Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile

rubber). Inspect gloves for any signs of degradation or puncture before use.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a

particulate filter is necessary.

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

laboratory. Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of

dicyclohexylphosphine oxide in a laboratory setting.
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Safe Handling Workflow for Dicyclohexylphosphine Oxide

Preparation

Handling

Cleanup and Disposal

Review SDS and SOPs

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure fume hood is operational

Prepare work area
(e.g., disposable bench cover)

Weigh solid in fume hood

Perform experiment
in fume hood

Avoid dust generation

Decontaminate work surfaces

Dispose of waste in
-labeled hazardous waste container

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling dicyclohexylphosphine oxide.
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First Aid Measures
In the event of exposure, immediate action is critical.

Table 3: First Aid Procedures for Dicyclohexylphosphine Oxide Exposure

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Storage and Disposal
Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Recommended storage is under an inert atmosphere at 2-8°C.[1][6]

Disposal
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Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Do not allow the chemical to enter drains or waterways.

Experimental Protocols: General Procedure for
Handling a Toxic Solid
The following is a general protocol for the safe handling of dicyclohexylphosphine oxide in a

research setting. This should be adapted to the specific requirements of the experimental

procedure.

Preparation:

Clearly label all containers.

Prepare all necessary equipment and reagents before retrieving the

dicyclohexylphosphine oxide from storage.

Cover the work surface in the fume hood with a disposable absorbent pad.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood.

Use a spatula to carefully transfer the solid, avoiding the generation of dust.

If transferring to a reaction vessel, use a powder funnel.

Close the container immediately after use.

Reaction Setup:

If the reaction is to be heated, ensure the apparatus is securely clamped and that there is

adequate ventilation.

If the reaction is performed under an inert atmosphere, ensure all connections are secure.
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Post-Experiment:

Quench the reaction mixture using appropriate and validated procedures.

Clean all glassware and equipment that have been in contact with the chemical.

Dispose of all contaminated materials (gloves, absorbent pads, etc.) in the designated

hazardous waste container.

This guide is intended to provide essential safety information for trained laboratory personnel. It

is not a substitute for a comprehensive risk assessment, which should be conducted before

any new or modified procedure involving dicyclohexylphosphine oxide. Always consult the

most up-to-date Safety Data Sheet from your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dicyclohexylphosphine oxide | 14717-29-4 [sigmaaldrich.com]

2. Dicyclohexylphosphine oxide | CAS#:14717-29-4 | Chemsrc [chemsrc.com]

3. 14717-29-4 | Dicyclohexylphosphine oxide - Capot Chemical [capotchem.com]

4. bocsci.com [bocsci.com]

5. Dicyclohexylphosphine oxide｜14717-29-4｜lookchem [lookchem.com]

6. 14717-29-4|Dicyclohexylphosphine oxide|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Dicyclohexylphosphine Oxide: A Technical Guide to
Safe Handling for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084996#dicyclohexylphosphine-oxide-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b084996?utm_src=pdf-body
https://www.benchchem.com/product/b084996?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh98c8e325?context=bbe
https://www.chemsrc.com/en/cas/14717-29-4_768043.html
https://www.capotchem.com/14717-29-4.html
https://www.bocsci.com/product/dicyclohexylphosphine-oxide-cas-14717-29-4-258442.html
https://www.lookchem.com/ProductWholeProperty_LCPL890005.htm
https://www.bldpharm.com/products/14717-29-4.html
https://www.benchchem.com/product/b084996#dicyclohexylphosphine-oxide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b084996#dicyclohexylphosphine-oxide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b084996#dicyclohexylphosphine-oxide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b084996#dicyclohexylphosphine-oxide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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